Cas no 67514-07-2 (1-Piperazinepropanol,4-phenyl-)

• Product Name: 1-Piperazinepropanol,4-phenyl-
• CAS No: 67514-07-2
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 526751
• PubChem ID: 234042
• Update Time: 2025-04-19

1-Piperazinepropanol,4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanol,4-phenyl-
• 3-(4-phenylpiperazin-1-yl)propan-1-ol
• 4‐PHENYL‐1‐PIPERAZINEPROPANOL
• 1-(3-hydroxy-n-propyl)-4-phenyl-piperazine
• 1-< 3-Hydroxy-propyl> -4-phenyl-piperazin
• 1-phenyl-4-(3-hydroxypropyl)piperazine
• 3-(4-phenyl-piperazin-1-yl)-1-hydroxy-propane
• 3-(4-phenyl-piperazin-1-yl)-propan-1-ol
• 3-(4-phenyl-piperazino)-propan-1-ol
• AC1L5RD7
• AC1Q7CTB
• AR-1E7127
• CTK5C6272
• NSC33308
• SureCN7382406
• DTXSID00283755
• NSC-33308
• SCHEMBL7382406
• 67514-07-2
• LVNLMFITHNZGKA-UHFFFAOYSA-N

• Inchi： 1S/C13H20N2O/c16-12-4-7-14-8-10-15(11-9-14)13-5-2-1-3-6-13/h1-3,5-6,16H,4,7-12H2
• InChI Key： LVNLMFITHNZGKA-UHFFFAOYSA-N
• SMILES： OCCCN1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 220.1577
• Monoisotopic Mass: 220.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• Density: 1.078
• Boiling Point: 375°Cat760mmHg
• Flash Point: 190.4°C
• Refractive Index: 1.554
• PSA: 26.71
• LogP: 1.19390